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Compound of Interest

Compound Name: 1,3-Diisopropylthiourea

Cat. No.: B146723 Get Quote

An In-depth Technical Guide to 1,3-
Diisopropylthiourea
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 1,3-Diisopropylthiourea, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Physical Properties
1,3-Diisopropylthiourea, also known as N,N'-diisopropylthiourea, is a symmetrically

disubstituted thiourea derivative.[1][2] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers for 1,3-Diisopropylthiourea
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Identifier Value

CAS Number 2986-17-6[1][3]

Molecular Formula C₇H₁₆N₂S[3]

Linear Formula (CH₃)₂CHNHCSNHCH(CH₃)₂

Synonyms
N,N'-Diisopropylthiourea, 1,3-Bis(propan-2-

yl)thiourea, sym-Diisopropylthiourea[1][2]

InChI
1S/C7H16N2S/c1-5(2)8-7(10)9-6(3)4/h5-6H,1-

4H3,(H2,8,9,10)

SMILES CC(C)NC(=S)NC(C)C

Table 2: Physicochemical Properties of 1,3-Diisopropylthiourea

Property Value

Molecular Weight 160.28 g/mol

Appearance White to off-white crystalline powder[1]

Melting Point 143-145 °C[3]

Boiling Point 200.2 °C at 760 mmHg[4]

Density 0.957 g/cm³[4]

Vapor Pressure 0.329 mmHg at 25°C[4]

pKa 13.93 ± 0.70 (Predicted)[5]

Solubility
Sparingly soluble in chloroform and methanol.[6]

Limited solubility in water.[7]

Synthesis and Purification
Several synthetic routes to 1,3-Diisopropylthiourea have been reported. A common and

environmentally friendly approach involves the reaction of thiourea with diisopropylamine. An

alternative method utilizes the reaction of isopropylamine with carbon disulfide.
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Experimental Protocol: Synthesis from Thiourea and
Diisopropylamine
This method represents a greener approach to the synthesis of 1,3-Diisopropylthiourea.

Materials:

Thiourea

Diisopropylamine

Polyethylene glycol 400 (PEG-400)

Water

Procedure:

In a round-bottom flask, combine thiourea (10 mmol), diisopropylamine (20 mmol), and PEG-

400 (0.4 mmol) in 20 mL of water.[8]

Heat the mixture to reflux and maintain for approximately 26 hours.[9]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to allow the product to precipitate.

Collect the solid product by filtration.

Wash the precipitate with water and dry to obtain 1,3-Diisopropylthiourea.

A reported yield for this method is approximately 78-88%.[8][9]

Experimental Protocol: Synthesis from Isopropylamine
and Carbon Disulfide
This method provides an alternative route to 1,3-Diisopropylthiourea.

Materials:
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Isopropylamine

Carbon Disulfide

Water

Procedure:

To a 50 mL round-bottomed flask equipped with a magnetic stirrer, sequentially add carbon

disulfide (5 mmol) and isopropylamine (10 mmol) under ice bath cooling conditions.[6]

Add water (5 mL) to the flask.[6]

Seal the flask and stir the reaction mixture vigorously at room temperature.[6]

Monitor the progress of the reaction by thin-layer chromatography (TLC) using a solvent

mixture such as 10% methanol/chloroform or ethyl acetate/hexane.[6]

Upon completion of the reaction, if the product has not solidified, remove the water under

reduced pressure using a rotary evaporator to obtain the solid product.[6]

Purification
The crude 1,3-Diisopropylthiourea can be purified by the following methods:

Recrystallization: The solid product can be recrystallized from ethanol.[6]

Solvent Washing: Washing the crude product with an ethyl acetate/hexane mixture can also

be employed for purification.[6]

Column Chromatography: For higher purity, the product can be purified by column

chromatography using a hexane and ethyl acetate solvent system (e.g., 95:5).[10]

Spectroscopic Characterization
The structure of 1,3-Diisopropylthiourea can be confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data for 1,3-Diisopropylthiourea
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Technique Observed Features

¹H NMR
(CDCl₃, 90 MHz): δ 5.80 (br s, 2H, NH), 4.24 (m,

2H, CH), 1.236 (d, 12H, CH₃)[11]

¹³C NMR

Expected signals for the thiocarbonyl carbon

(C=S), methine carbon (-CH), and methyl

carbons (-CH₃).

FTIR (KBr)

Characteristic peaks for N-H stretching, C-H

stretching, and the thioamide (C=S) group are

expected.[12][13]

Mass Spec (GC-MS) Molecular ion peak [M]⁺ at m/z 160.[2]

Chemical Reactivity and Stability
1,3-Diisopropylthiourea is a stable, combustible solid. It should be stored in a dark, dry place

at room temperature.[6] As a thiourea derivative, it can act as a nucleophilic reagent in organic

synthesis.[1] It is also utilized as a ligand in the synthesis of metal halide complexes.

Biological Activity and Applications
Thiourea derivatives are a class of compounds with a broad spectrum of biological activities,

and 1,3-Diisopropylthiourea is explored for its potential in various applications.

Pharmaceutical and Drug Development
Substituted thiourea derivatives have been investigated for their cytotoxic activity against

various cancer cell lines.[14][15][16] Some studies suggest that these compounds can induce

apoptosis in cancer cells.[14][16] The mechanisms of action for some thiourea derivatives have

been linked to the inhibition of enzymes and signaling pathways involved in cancer

progression, such as the NF-κB and VEGF pathways.[17] While specific studies on the detailed

mechanism of action and signaling pathway involvement of 1,3-Diisopropylthiourea are not

extensively documented, its potential as a scaffold in the design of new therapeutic agents is

recognized.[1]

Agricultural Chemistry
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1,3-Diisopropylthiourea and its derivatives have applications in agriculture as herbicides and

plant growth regulators.[1] They are also used in the preparation of fungicides.[1]
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Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-Diisopropylthiourea from thiourea and diisopropylamine.
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Caption: Key application areas of 1,3-Diisopropylthiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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